![molecular formula C12H12N4O B2803967 N-(2H-Benzotriazol-5-ylmethyl)-N-methylbut-2-ynamide CAS No. 2411273-93-1](/img/structure/B2803967.png)
N-(2H-Benzotriazol-5-ylmethyl)-N-methylbut-2-ynamide
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Description
Benzotriazole is a class of heterocyclic compounds containing three nitrogen atoms, with the chemical formula C6H5N3 . This class of compounds is part of the azoles group. They are used in various fields such as pharmaceuticals, agrochemicals, and functional materials .
Molecular Structure Analysis
The molecular structure of a compound is determined by the arrangement of atoms and the chemical bonds that hold the atoms together. Benzotriazole has a tricyclic structure with two six-membered benzene rings fused onto a five-membered ring containing three nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, boiling point, melting point, and solubility. For example, 5-Methyl-1H-benzotriazole has a molecular weight of 133.15, a boiling point of 210-212 °C/12 mmHg, and a melting point of 80-82 °C .Safety And Hazards
properties
IUPAC Name |
N-(2H-benzotriazol-5-ylmethyl)-N-methylbut-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O/c1-3-4-12(17)16(2)8-9-5-6-10-11(7-9)14-15-13-10/h5-7H,8H2,1-2H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYLRYHHCHCPJMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)N(C)CC1=CC2=NNN=C2C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2H-Benzotriazol-5-ylmethyl)-N-methylbut-2-ynamide |
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